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Compound of Interest

Compound Name: 3-Ethyl-1-methylpiperazin-2-one

CAS No.: 1214796-54-9

Cat. No.: B2970259

Get Quote

Part 1: Executive Safety Assessment
Immediate Action Directive: Treat 3-Ethyl-1-methylpiperazin-2-one as a Combustible Organic

Amine/Amide. While less volatile than simple piperazines, it poses specific risks regarding skin

sensitization and exothermic reactivity with strong acids.

Primary Hazards:

Health: Skin/Eye Irritant (Category 2), Potential Respiratory Sensitizer.[1]

Physical: Combustible Liquid (Flash Point > 140°C).

Reactivity: Incompatible with strong oxidizing agents and strong acids.[2][3][4]

Part 2: Chemical Waste Profile
Effective disposal requires accurate characterization.[1][5][6] The following data points dictate

the waste stream selection.
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Property Value / Characteristic Operational Implication

CAS Number 90485-52-2 Use for waste manifesting.[1]

Molecular Formula C₇H₁₄N₂O
High nitrogen content; requires

incineration with scrubber.[1]

Flash Point ~145°C (Closed Cup)

Class IIIB Combustible. Not a

Flammable Liquid (Class 3) for

transport, but burns if heated.

Water Solubility High / Miscible

Risks rapid environmental

dispersion if spilled. Do not

wash down sinks.

pH (10% aq) Basic (~9.0 - 10.[1]5)

Must be segregated from acid

waste streams to prevent

exothermic splattering.

Part 3: Segregation & Compatibility Logic
The Golden Rule: Never mix piperazinone derivatives with oxidizing acids (e.g., Nitric,

Perchloric) or acid chlorides.[1]

Why? Although the lactam ring reduces basicity compared to piperazine, the N-methyl

tertiary amine moiety remains reactive. Mixing with strong acids generates heat. Mixing with

oxidizers can lead to the formation of toxic nitrogen oxides (NOx).

Compatibility Matrix
✅ Compatible: Organic solvents (Methanol, DMSO, DCM), other non-halogenated organic

bases.

❌ Incompatible: Concentrated H₂SO₄, HNO₃, Acid Chlorides, Chloroformates (violent

reaction).[1]

Part 4: Disposal Workflows
The following workflows are designed to ensure compliance with RCRA (Resource

Conservation and Recovery Act) guidelines and GLP (Good Laboratory Practice).
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Workflow A: Disposal of Pure Stock / High Concentration
For expired inventory or unused reactants.

Container Selection: Use a High-Density Polyethylene (HDPE) or Amber Glass container.

Labeling: Affix a hazardous waste label.

Constituents: 3-Ethyl-1-methylpiperazin-2-one (100%).[1]

Hazard Checkbox: Irritant, Combustible.

Solvent Bulking (Optional): If the substance is viscous or solidifying, dissolve in a minimal

amount of Acetone or Ethanol to facilitate transfer.

Final Disposition:High-Temperature Incineration.

Note: The facility must be equipped with a nitrogen scrubber due to NOx generation during

combustion.

Workflow B: Reaction Mixtures & HPLC Effluent
For diluted waste streams generated during synthesis or analysis.

Figure 1: Decision Logic for Piperazinone Waste Segregation
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Figure 1: Logic flow for categorizing liquid waste streams containing 3-Ethyl-1-
methylpiperazin-2-one.

Detailed Steps for Aqueous Waste (Stream C):

Do NOT pour down the drain.[7][8] Even if water-soluble, piperazinones are not

biodegradable in standard municipal treatment windows.

Adjust pH: If the solution is acidic (e.g., HPLC mobile phase with TFA), neutralize to pH 6-8

using Sodium Bicarbonate before storage to prevent container degradation.

Collection: Collect in "Aqueous Waste - Toxic" carboys.

Part 5: Emergency Spill Response
Scenario: 100g Bottle breakage on lab bench.

Evacuate & Ventilate: Remove ignition sources. Although high flash point, vapors can be

irritating.

PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

Containment: Surround the spill with an inert absorbent (Vermiculite or Sand).

Prohibited: Do not use sawdust (combustible) or paper towels (surface area increases

evaporation).

Cleanup:

Scoop absorbed material into a wide-mouth hazardous waste jar.

Wipe the surface with a dilute acetic acid solution (5%) or soapy water to

neutralize/remove oily residue.

Dispose of all cleanup materials as Hazardous Solid Waste.

Part 6: Regulatory References & Authority
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This protocol is grounded in the following regulatory frameworks and chemical safety

standards:

U.S. EPA (Resource Conservation and Recovery Act - RCRA):

Regulation: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.

Relevance: Defines criteria for "Characteristic Waste" (Ignitability, Corrosivity) and listing of

specific organic bases.

Source:

Occupational Safety and Health Administration (OSHA):

Regulation: 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in

laboratories.

Relevance: Mandates the Chemical Hygiene Plan (CHP) and proper labeling/training for

handling irritants.

Source:

PubChem (National Library of Medicine):

Data: Compound Summary for Piperazin-2-one derivatives (Physical Properties & GHS

Classifications).

Relevance: Source for Flash Point and Solubility data used in Section 2.

Source:

Fisher Scientific / Thermo Fisher Safety Data Sheets:

Data: Handling and storage of Piperazine derivatives.[2][4][8][9][10]

Relevance: Industry standard for PPE and spill cleanup procedures.[8]

Source:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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